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Compound of Interest

Compound Name: SIS17
CAS No.: 9004-65-3
Cat. No.: B1146710
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of SIS17, a selective inhibitor of histone deacetylase 11 (HDAC11).
Detailed experimental protocols and data are presented to facilitate further research and
development of this compound.

Chemical Structure and Properties

SIS17, with the chemical name N'-Hexadecylthiophene-2-carbohydrazide, is a potent and
selective inhibitor of HDAC11.[1] Its structure features a thiophene-2-carbohydrazide core
coupled to a long hexadecyl alkyl chain. This long alkyl chain contributes to its poor to
moderate solubility.[2]

Chemical Structure:

QSISl? Chemical Structure
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Table 1: Physicochemical Properties of SIS17

Property

Value

Reference

Chemical Name

N'-Hexadecylthiophene-2-

carbohydrazide

[3]

Molecular Formula C21H3sN20S [3]
Molecular Weight 366.60 g/mol [3]
CAS Number 2374313-54-7 [3]
Appearance White Solid [1]
Purity 295% (HPLC) [3]

Soluble to 10 mM in DMSO.[3]

Also soluble in a mixture of

10% DMSO, 40% PEG300,
Solubility 5% Tween 80, and 45% Saline  [3][4]

(=2.08 mg/mL), and in a

mixture of 10% DMSO and

90% Corn Oil (= 2 mg/mL).[4]

Store at -20°C as a powder for
Storage up to 3 years. In solvent, store [3]

at -80°C for up to 1 year.

Biological Activity and Mechanism of Action

SIS17 is a selective inhibitor of HDAC11, a class IV histone deacetylase.[1][4] It has been

shown to inhibit the demyristoylation of serine hydroxymethyltransferase 2 (SHMT2), a known
substrate of HDAC11, without significantly inhibiting other HDAC isoforms.[1][4]

Table 2: In Vitro Inhibitory Activity of SIS17
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Target Substrate ICs0 (UM) Reference
Myristoyl-H3K9
HDAC11 _ 0.83 [5]
peptide
Myristoyl-SHMT2
HDAC11 _ 0.27 [5]
peptide
HDAC1 Acyl-H3K9 peptides >100 [5]
HDAC4 Acyl-H3K9 peptides >100 [5]
HDACS8 Acyl-H3K9 peptides >100 [5]
SIRT1 Acyl-H3K9 peptides >100 [5]
SIRT2 Acyl-H3K9 peptides >100 [5]
SIRT3 Acyl-H3K9 peptides >100 [5]
SIRT6 Acyl-H3K9 peptides >100 [5]

The mechanism of action of SIS17 involves the inhibition of HDAC11's defatty-acylase activity.
HDAC11 removes myristoyl groups from lysine residues of substrate proteins like SHMT2. By
inhibiting this activity, SIS17 increases the myristoylation of SHMT2. This post-translational
modification of SHMT2 has been shown to regulate the ubiquitination and subsequent
degradation of the type | interferon receptor (IFNaR1), thereby modulating the type I interferon
signaling pathway.[6][7][8]

Signaling Pathway

The inhibition of HDAC11 by SIS17 has a downstream effect on the type | interferon signaling
pathway. The following diagram illustrates the key relationships in this pathway.
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Caption: HDAC11 signaling pathway modulated by SIS17.

Experimental Protocols

Synthesis of N'-Hexadecylthiophene-2-carbohydrazide
(SI1S17)

While a detailed, step-by-step protocol for the synthesis of SIS17 is not publicly available in the
reviewed literature, a general synthetic route can be inferred from the synthesis of its core
moiety, 2-thiophenecarbohydrazide. The synthesis would likely involve the reaction of a
thiophene-2-carboxylic acid derivative with a hexadecyl-substituted hydrazine.

A general procedure for the synthesis of 2-thiophenecarbohydrazides involves the activation of
2-thiophenecarboxylic acid with a coupling agent such as dicyclohexylcarbodiimide (DCCI) in
the presence of 1-hydroxybenzotriazole (HOBt), followed by reaction with the desired
hydrazine.[9]

General Workflow for Synthesis:
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Caption: General synthetic workflow for SIS17.

In Vitro HDAC11 Inhibition Assay (HPLC-based)

This protocol is adapted from the methodology described for determining the 1Cso value of
SIS17 against HDAC11.[5]

Materials:

Recombinant human HDAC11

Myristoyl-H3K9 peptide (substrate)

SIS17

Assay Buffer (e.g., 50 mM Tris-HCI pH 8.0, 137 mM NacCl, 2.7 mM KCI, 1 mM MgCl2)

Quenching solution (e.g., 0.5% acetic acid)

HPLC system with a C18 column

Procedure:

» Prepare serial dilutions of SIS17 in the assay buffer.

 In areaction plate, add the HDAC11 enzyme to the SIS17 dilutions and pre-incubate for a
specified time (e.g., 10 minutes at room temperature).

e Initiate the reaction by adding the myristoyl-H3K9 peptide substrate.
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 Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).
» Stop the reaction by adding the quenching solution.

e Analyze the reaction mixture by reverse-phase HPLC to separate the substrate and the de-
myristoylated product.

o Quantify the peak areas corresponding to the substrate and product.

o Calculate the percentage of inhibition for each SIS17 concentration relative to a no-inhibitor
control.

o Determine the ICso value by fitting the dose-response curve using non-linear regression
analysis.

Cellular SHMT2 Defatty-acylation Assay

This protocol is based on the method used to assess the effect of SIS17 on SHMT2 acylation in
cells.[5]

Materials:

o MCF7 cells (or other suitable cell line)

o Alkyne-tagged palmitic acid analog (e.g., Alk14)

e SIS17

o Cell lysis buffer

 Biotin-azide (for click chemistry)

o Click chemistry reaction buffer (containing copper(l) catalyst)
o Streptavidin beads

o SDS-PAGE and Western blotting reagents

e Anti-SHMT2 antibody
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Procedure:

e Culture MCF7 cells to the desired confluency.

o Treat the cells with the alkyne-tagged palmitic acid analog and different concentrations of
SIS17 for a specified duration (e.g., 6 hours).

o Harvest and lyse the cells.

o Perform a click chemistry reaction by incubating the cell lysates with biotin-azide and the
click chemistry reaction buffer to attach a biotin tag to the acylated proteins.

o Enrich the biotin-tagged (acylated) proteins by pulling them down with streptavidin beads.

» Elute the bound proteins from the beads.

o Separate the eluted proteins by SDS-PAGE.

o Perform a Western blot using an anti-SHMT2 antibody to detect the amount of acylated
SHMT2.

o Quantify the band intensities to determine the relative levels of SHMT2 acylation at different
SIS17 concentrations.

Experimental Workflow for Cellular Assay:

Western Blot
(Anti-SHMT2)

Cell Culture o Treatment with o
(e.g., MCF7) | Alk14 and SIS17 -

Click Chemistry
(Biotin-azide)

Streptavidin
Pulldown

Cell Lysis Quantification

Click to download full resolution via product page

Caption: Workflow for cellular SHMT2 defatty-acylation assay.

Conclusion

SIS17 is a valuable research tool for studying the biological functions of HDAC11. Its selectivity
and characterized mechanism of action make it a strong candidate for further investigation in
therapeutic areas where HDAC11 plays a significant role, such as immunology and oncology.
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This guide provides the foundational information and methodologies required for researchers to
effectively utilize SIS17 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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